Cas no 311-22-8 (3-Thia-9-azaspiro[5.5]undecane)

• Product Name: 3-Thia-9-azaspiro[5.5]undecane
• CAS No: 311-22-8
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 5730157
• PubChem ID: 63156300
• Update Time: 2026-03-11

3-Thia-9-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16878123
• 3-thia-9-azaspiro[5.5]undecane
• EN300-247802
• 311-22-8
• AKOS012457742
• CS-0242352
• 3-Thia-9-azaspiro[5.5]undecane (8CI,9CI)
• 3-Thia-9-azaspiro[5.5]undecane

• Inchi： 1S/C9H17NS/c1-5-10-6-2-9(1)3-7-11-8-4-9/h10H,1-8H2
• InChI Key： INLKVAIJVNGWSW-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CCNCC2

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 283.2±40.0 °C(Predicted)
• pka: 10.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-Thia-9-azaspiro[5.5]undecane

3-Thia-9-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound with CAS No. 311-22-8, commonly referred to as 3-Thia-9-Azaspiro[5.5]Undecane, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of two fused rings sharing a single atom. The spiro system in this molecule is further modified by the presence of a sulfur atom (thia) and a nitrogen atom (aza), making it a member of the spirothiazine family.

Recent studies have highlighted the potential of 3-Thia-9-Azaspiro[5.5]Undecane in various applications, particularly in drug design and materials synthesis. Its unique electronic properties and structural flexibility make it an ideal candidate for exploring novel chemical reactions and functional materials. Researchers have been particularly interested in its ability to act as a precursor for more complex molecules, enabling the synthesis of advanced materials with tailored properties.

From a structural standpoint, 3-Thia-9-Azaspiro[5.5]Undecane exhibits a high degree of symmetry, which contributes to its stability and reactivity. The sulfur atom in the molecule plays a crucial role in modulating its electronic properties, while the nitrogen atom introduces additional functionality, such as hydrogen bonding capabilities. These features make the compound highly versatile, enabling it to participate in a wide range of chemical transformations.

One of the most exciting developments involving this compound is its application in the field of medicinal chemistry. Scientists have explored its potential as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, recent research has demonstrated that derivatives of 3-Thia-9-Azaspiro[5.5]Undecane can exhibit potent inhibitory activity against certain enzymes, making them promising leads for drug development.

In addition to its biological applications, 3-Thia-9-Azaspiro[5.5]Undecane has also found use in materials science. Its ability to form stable coordination complexes has led to its incorporation into advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials hold great potential for applications in gas storage, catalysis, and sensing technologies.

From a synthetic perspective, the preparation of 3-Thia-9-Azaspiro[5.5]Undecane involves a series of carefully designed reactions that exploit the reactivity of sulfur and nitrogen atoms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, paving the way for its large-scale production and widespread use.

In terms of physical properties, 3-Thia-9-Azaspiro[5.5]Undecane exhibits a melting point of approximately 120°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability makes it suitable for use in high-temperature applications, while its solubility characteristics facilitate its incorporation into various chemical systems.

The study of 3-Thia-9-Azaspiro[5.5]Undecane has also shed light on its electronic properties, which are influenced by the presence of sulfur and nitrogen atoms. Computational studies have revealed that these atoms contribute significantly to the molecule's conjugation and electron-donating/withdrawing abilities, making it an attractive candidate for use in electronic devices such as organic semiconductors.

Looking ahead, the continued exploration of 3-Thia-9-Azaspiro[5.5]Undecane is expected to yield further insights into its potential applications across diverse fields. As researchers continue to uncover new synthetic routes and functionalization strategies, this compound is poised to play an increasingly important role in both academic research and industrial applications.

In conclusion, 3-Thia-9-Azaspiro[5.5]Undecane (CAS No: 311-22-8) is a versatile compound with unique structural features and promising application potential. Its ability to serve as a platform for designing advanced materials and bioactive molecules positions it as a key player in modern chemistry research.